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Compound of Interest

Compound Name: Gardiquimod trifluoroacetate

Cat. No.: B560535

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Gardiquimod trifluoroacetate, a potent
Toll-like receptor 7 (TLR7) agonist, for researchers, scientists, and drug development
professionals. This document outlines its chemical properties, mechanism of action, and key
experimental findings in virology and oncology, presenting data in a structured and accessible

format.

Core Compound Information

Gardiquimod trifluoroacetate is a synthetic imidazoquinoline compound that functions as an

immune response modifier by activating TLR7. This activation triggers a signaling cascade that
leads to the production of various cytokines, including type | interferons, and the enhancement
of both innate and adaptive immune responses.

There can be variations in the salt form of Gardiquimod trifluoroacetate, which affects its
molecular weight. The two common forms are the mono-trifluoroacetate and the di-
trifluoroacetate salt.
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Identifier Value

CAS Number 1159840-61-5
Molecular Formula (mono-TFA) C19H24F3Ns0s3
Molecular Weight (mono-TFA) 427.42 g/mol [1]
Molecular Formula (di-TFA) C21H25FsN50s
Molecular Weight (di-TFA) 541.4 g/mol [2]

Mechanism of Action: TLR7 Signaling Pathway

Gardiquimod exerts its immunostimulatory effects by binding to and activating TLR7, which is
primarily expressed in the endosomes of plasmacytoid dendritic cells (pDCs), B cells, and
macrophages. Upon ligand binding, TLR7 recruits the adaptor protein MyD88. This initiates a
downstream signaling cascade involving IRAK (IL-1 receptor-associated kinase) and TRAF6
(TNF receptor-associated factor 6), ultimately leading to the activation of the transcription
factors NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) and IRF7
(interferon regulatory factor 7). Activation of NF-kB drives the expression of pro-inflammatory
cytokines, while IRF7 activation leads to the production of type | interferons, such as IFN-a.
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1. Isolate and activate PBMCs
with PHA.

'

2. Treat activated PBMCs with
Gardiquimod (e.g., 0.6 puM) for 1 hour.

'

3. Infect cells with HIV-1
(various strains).

:

4. Culture for 9 days.

'

5. Analyze for HIV-1 replication:
- Real-time PCR for HIV-1 DNA
- ELISA for p24 antigen in supernatant
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1. Isolate splenocytes from mice.

!

2. Culture splenocytes with varying
concentrations of Gardiquimod for 24-48 hours.

! ! : !

3. Assess cell proliferation 4. Analyze immune cell activation markers 5. Measure cytokine production in supernatant 6. Evaluate cytotoxicity against tumor
(e.g., MTT assay). (e.g., CD69 on T, NK, NKT cells) by flow cytometry. (e.g., IL-12, IFN-y) by ELISA. cell lines (e.g., B16, MCA-38) in a co-culture assay.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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